ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate

• Molecular Formula: C22H19BrO6
• Molecular Weight: 459.3 g/mol
• IUPAC Name: ethyl 2-[4-[(E)-[5-(4-bromophenyl)-2-oxofuran-3-ylidene]methyl]-2-methoxyphenoxy]acetate
• InChI: InChI=1S/C22H19BrO6/c1-3-27-21(24)13-28-18-9-4-14(11-20(18)26-2)10-16-12-19(29-22(16)25)15-5-7-17(23)8-6-15/h4-12H,3,13H2,1-2H3/b16-10+
• InChI Key: NXFUFYCGWMLFSI-MHWRWJLKSA-N
• Isomeric SMILES: CCOC(=O)COC1=C(C=C(C=C1)/C=C/2\C=C(OC2=O)C3=CC=C(C=C3)Br)OC
• SMILES: CCOC(=O)COC1=C(C=C(C=C1)C=C2C=C(OC2=O)C3=CC=C(C=C3)Br)OC

Description

Ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate is a chemical compound used in scientific research for its potential medicinal properties. This compound is also known as BRD3308 and belongs to the class of furan derivatives.

Mechanism of Action

The mechanism of action for ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in inflammation and cancer. This compound may also have antioxidant properties that can protect against oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate can inhibit the growth of cancer cells in vitro. This compound has also been shown to reduce inflammation in animal models. Additionally, ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate may have neuroprotective effects and could potentially be used to treat neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

Ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable under normal laboratory conditions. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate. One potential direction is to study its use in treating neurodegenerative disorders such as Alzheimer's disease. Another direction is to investigate its potential as an anti-cancer agent in vivo. Additionally, more research is needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method for ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate involves the reaction of 4-bromobenzaldehyde and 2-hydroxy-3-methoxybenzaldehyde in the presence of potassium carbonate and acetic acid. The resulting product is then treated with ethyl chloroacetate to obtain the final product. This method has been optimized for high yield and purity.

Scientific Research Applications

Ethyl (4-{(E)-[5-(4-bromophenyl)-2-oxofuran-3(2H)-ylidene]methyl}-2-methoxyphenoxy)acetate has been studied for its potential medicinal properties. It has been shown to have anti-inflammatory and anti-cancer effects in vitro. This compound has also been studied for its potential use in treating Alzheimer's disease and neurodegenerative disorders.